4-({2-[4-(Methoxycarbonyl)-3-phenyl-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid

• IUPAC Name: 4-[[(E)-2-(4-methoxycarbonyl-3-phenyl-1,2-oxazol-5-yl)ethenyl]amino]benzoic acid
• InChI: InChI=1S/C20H16N2O5/c1-26-20(25)17-16(27-22-18(17)13-5-3-2-4-6-13)11-12-21-15-9-7-14(8-10-15)19(23)24/h2-12,21H,1H3,(H,23,24)/b12-11+
• InChI Key: SNJITGHGLYCEDP-VAWYXSNFSA-N
• Canonical SMILES: COC(=O)C1=C(ON=C1C2=CC=CC=C2)C=CNC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: COC(=O)C1=C(ON=C1C2=CC=CC=C2)/C=C/NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C20H16N2O5
• Molecular Weight: 364.4 g/mol
• CAS No.: 303995-80-4

Description

4-({2-[4-(Methoxycarbonyl)-3-phenyl-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid is a useful research compound. Its molecular formula is C20H16N2O5 and its molecular weight is 364.357. The purity is usually 95%.
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Scientific Research Applications

Polymer Modification and Medical Applications

• Functional Modification of Polymers : Amine compounds, including those with aromatic and aliphatic amines, have been used to modify polyvinyl alcohol/acrylic acid hydrogels via radiation-induced polymerization, resulting in polymers with increased thermal stability and significant antibacterial and antifungal activities. Such modifications suggest potential for medical applications, particularly in developing antimicrobial materials (Aly & El-Mohdy, 2015).

Synthetic Chemistry and Drug Development

• Stereocontrolled Synthesis : Research on the synthesis of quaternary β,γ-unsaturated amino acids through the manipulation of vinyl amino acids highlights the significance of stereocontrolled synthesis in developing compounds with potential pharmaceutical applications (Berkowitz, Chisowa, & McFadden, 2001).

• Dynamic Kinetic Asymmetric Cycloadditions : The use of racemic vinylaziridines in palladium-catalyzed dynamic kinetic asymmetric transformations exemplifies advanced synthetic techniques for constructing compounds with high enantiomeric excess, a crucial aspect in drug synthesis and development (Trost & Fandrick, 2003).

Antioxidant Activity

• Antioxidant Compound Synthesis : The preparation of aromatic compounds with antioxidant activity, achieved through the cycloaddition of 1,3-dipolar reagents to Michael acceptors, indicates the potential for synthesizing novel antioxidants for therapeutic or nutritional applications (Lavanya, Padmavathi, & Padmaja, 2014).

Isomerization Reactions and Synthetic Applications

• Isomerization to Pyrroles : The isomerization of vinylisoxazoles to pyrroles using Fe(II) catalysis offers insights into synthetic pathways for constructing heterocyclic compounds, which are often found in pharmaceuticals and agrochemicals (Galenko et al., 2017).